Cas no 84-16-2 (Hexestrol)

Hexestrol is a non steroidal synthetic estrogen, which has a strong effect on estrogen receptor ER α And ER β The Ki values of both are 0.06 nm Hexestrol can be used to study the diseases caused by estrogen deficiency and increase the body weight of cattle

Hexestrol structure

Product Name:Hexestrol

CAS No:84-16-2

Molecular Formula:C₁₈H₂₂O₂

Molecular Weight:270.366085529327

MDL:MFCD00068996

CID:94709

PubChem ID:87567163

Hexestrol Properties

Names and Identifiers

- Hexestrol
- Hexoestrolum
- (R*,S*)-4,4'-(1,2-diethyl-1,2-ethanediyl)bis-phenol
- 3,4-Bis(p-hydroxyphenyl)hexane
- 4,4'-(1,2-Diethylethylene)diphenol
- Estra-Plex
- Estrifar
- Estronal
- Extra-Plex
- Hexoestrol
- Hexron
- meso-3,4-Bis-(4-hydroxy-phenyl)-hexan
- meso-3,4-bis-(4-hydroxyphenyl)hexane
- Sinestrol
- Synestrol
- Synthovo
- Vitestrol
- Cycloestrol
- Erythrohexestrol
- Hexanoestrol
- Hexestrofen
- Hormoestrol
- Mesohexestrol
- NSC 9894
- Synoestrol
- Syntrogene
- meso-3,4-Bis(p-hydroxyphenyl)-n-hexane
- meso-3,4-Di(p-hydroxyphenyl)-n-hexane
- meso-Hexestrol
- rel-4,4'-[(1R,2S)-1,2-Diethyl-1,2-ethanediyl]bisphenol
- Threo-hexestrol
- Dihydrostilbestrol
- Erythro-hexestrol
- Dihydro-stilbestro
- Hexestrol (VAN)
- meso hexestrol
- Hexestrol(Bibenzyl)
- 4-[(1R,2S)-1-ethyl-2-(4-hydroxyphenyl)butyl]phenol
- E
- Phenol, 4,4′-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,S*)- (ZCI)
- Phenol, 4,4′-(1,2-diethylethylene)di-, meso- (8CI)
- rel-4,4′-[(1R,2S)-1,2-Diethyl-1,2-ethanediyl]bis[phenol] (ACI)
- MeSH ID: D006589
- CCRIS 9073
- DB07931
- Phenol,4'-(1,2-diethylethylene)di-, meso-
- rel-4,4'-((3R,4S)-Hexane-3,4-diyl)diphenol
- Hexestrol, analytical standard
- Hexoestrol [Nonsteroidal oestrogens]
- Bibenzyl,.alpha.'-diethyl-4,4'-dihydroxy-
- Hexestrol, VETRANAL(TM), analytical standard
- Q-201202
- 1ST2216
- BRD-K69253806-001-03-8
- DTXCID602381
- SCHEMBL154885
- Hexane,4-bis(p-hydroxyphenyl)-
- NSC9894
- AKOS024255603
- 10BI795R7D
- DA-74115
- HEXESTROL [WHO-DD]
- WLN: QR DY2&Y2&R DQ
- 4,.delta.-diphenylhexane
- 4-[(3S,4R)-4-(4-hydroxyphenyl)hexan-3-yl]phenol
- 4,4'-((3R,4S)-hexane-3,4-diyl)diphenol
- HEXESTROL [MI]
- NCGC00016334-01
- SW219759-1
- HEXESTROL [JAN]
- (R*,S*)-4,4'-(1,2-diethyl-1,2-ethanediyl)bisphenol
- 4,.beta.-diethyldiphenylethane
- 4-[(3S,4S)-4-(4-hydroxyphenyl)hexan-3-yl]phenol
- AS-19233
- BDBM50214281
- DTXSID2022381
- NSC-9894
- AC-33198
- hexestrol
- C76686
- HY-B1662
- BCP9000761
- (R*,S*)-4,4'-(1,2-Diethylethylene)bis(phenol)
- Extra-plex
- AB01275505-01
- 84-16-2
- Phenol, 4,4'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,S*)-
- Tox21_110377
- 4,2-Diethylethylene)diphenol
- NCGC00094818-09
- Hexestrol (Bibenzyl)
- Hexestrol [INN]
- HEXESTROL [MART.]
- HXS
- UNII-10BI795R7D
- Phenol,4'-(1,2-diethyl-1,2-ethanediyl)bis-, (R*,S*)-
- EINECS 201-518-1
- gamma,delta-Di(p-hydroxyphenyl)-hexane
- CAS-84-16-2
- Tox21_301456
- CS-0013619
- BCP0726000225
- MFCD00068996
- .gamma.,.delta.-Di(p-hydroxyphenyl)-hexane
- NCGC00255123-01
- Synoestrolum
- Phenol, 4,4'-((1R,2S)-1,2-diethyl-1,2-ethanediyl)bis-, rel-
- .gamma.,.delta.-Di(p-hydroxyphenyl)hexane
- SR-05000001509
- NCGC00016334-02
- Phenol,4'-(1,2-diethylethylene)di-
- 4-[(2S,1R)-1-ethyl-2-(4-hydroxyphenyl)butyl]phenol
- SR-05000001509-1
- Tox21_110377_1
- BIDD:ER0214
- (+-)-Hexestrol
- Q27461267
- HSDB 2149
- CHEMBL9225
- BRD-K69253806-001-02-0
- s2473
- meso-3,4-Bis(4-hydroxyphenyl)hexane
- CCG-267166
- HMS2090K22
- +Expand
- MDL： MFCD00068996
- InChIKey： PBBGSZCBWVPOOL-HDICACEKSA-N
- Inchi： 1S/C18H22O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,17-20H,3-4H2,1-2H3/t17-,18+
- SMILES： [C@@H](C1C=CC(O)=CC=1)(CC)[C@@H](C1C=CC(O)=CC=1)CC

Computed Properties

Exact Mass: 270.16200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 270.16198
Heavy Atom Count: 20
Complexity: 235
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.2
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 4.78520
PSA: 40.46000
Merck: 4701
Refractive Index: 1.4800 (estimate)
Boiling Point: 353.48°C (rough estimate)
Melting Point: 184.0 to 188.0 deg-C
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 181.6 °C
Color/Form: It is a white, odourless crystalline powder.
Solubility: It is easily soluble in ether, acetone, ethanol, methanol, vegetable oil and alkali solution, slightly soluble in benzene and chloroform, and almost insoluble in water and dilute mineral acid
Sensitiveness: Sensitive to light
Density: 1.093

Hexestrol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004ZZ3-1mg	meso-Hexestrol	84-16-2	99%	1mg	$5.00	2024-04-21
A2B Chem LLC	AC32447-1mg	Hexestrol	84-16-2	99%	1mg	$5.00	2024-04-19
Aaron	AR00507F-1mg	meso-Hexestrol	84-16-2	98%	1mg	$5.00
Ambeed	A228315-1mg	rel-4,4'-((3R,4S)-Hexane-3,4-diyl)diphenol	84-16-2	99%	1mg	$6.0	2024-07-24
Crysdot LLC	CD12026371-250mg	meso-Hexestrol	84-16-2	95+%	250mg	$81
eNovation Chemicals LLC	Y1014471-5g	meso-Hexestrol	84-16-2	97%	5g	$285	2022-09-07
Key Organics Ltd	AS-19233-1MG	Hexestrol	84-16-2	>98%	1mg	£36.00	2023-09-07
LKT Labs	H1894-1 g	Hexestrol	84-16-2	≥98%	1g	$64.90	2023-07-11
MedChemExpress	HY-B1662-10mM*1mLinDMSO	Hexestrol	84-16-2	99.89%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S2473-200mg	Hexestrol	84-16-2	99.96%	200mg	¥571.91	2023-09-18

Hexestrol Synthesis

Synthetic Circuit 1

1160112-09-3

84-16-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ; 0.1 MPa, rt

Reference

Cobalt-Catalyzed Arylzincation of Alkynes

Murakami, Kei; Yorimitsu, Hideki; Oshima, Koichiro, Organic Letters, 2009, 11(11), 2373-2375

Synthetic Circuit 2

78387-61-8

84-16-2

Reaction Conditions

Reference

1-Dehydrohexestrol. Synthesis of a precursor for the preparation of tritium-labeled hexestrol derivatives and its use in a new, convenient synthesis of tritium-labeled o-azidohexestrol

Goswami, Ramanuj; Kilbourn, Michael R.; Katzenellenbogen, John A., Journal of Labelled Compounds and Radiopharmaceuticals, 1981, 18(3), 407-18

Synthetic Circuit 3

28231-25-6

84-16-2

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -72 °C; -72 °C → rt; 3.5 h, rt
1.2 Solvents: Water ; cooled

Reference

Regioselective and Stereoselective Heck-Matsuda Arylations of Trisubstituted Allylic Alkenols and Their Silyl and Methyl Ether Derivatives To Access Two Contiguous Stereogenic Centers: Expanding the Redox-Relay Process and Application in the Total Synthesis of meso-Hexestrol

Frota, Carlise; Polo, Ellen Christine; Esteves, Henrique; Duarte Correia, Carlos Roque, Journal of Organic Chemistry, 2018, 83(4), 2198-2209

Synthetic Circuit 4

80-05-7

84-16-2

4286-23-1

108-95-2

99-89-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Manganese sulfate Catalysts: Manganese peroxidase Solvents: Water ; 1 h, pH 4.5, rt

Reference

Degradation of bisphenol A by the lignin-degrading enzyme, manganese peroxidase, produced by the white-rot basidiomycete, Pleurotus ostreatus

Hirano, Taeko; Honda, Yoichi; Watanabe, Takashi; Kuwahara, Masaaki, Bioscience, 2000, 64(9), 1958-1962

Hexestrol Raw materials

Hexestrol Preparation Products

Hexestrol Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:84-16-2)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:84-16-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:84-16-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:84-16-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Hexestrol Related Literature

1. Book Review

Nat. Prod. Rep., 1998,15, 111-111
2. Back cover

Soft Matter, 2020,16, 2873-2874
3. Li3CaB2O5F: a unique sandwich-like structure with diverse and wide Li ion diffusion pathways†

Mengmeng Ding,JingJing Xu,Hongping Wu,Hongwei Yu,Zhanggui Hu,Jiyang Wang,Yicheng Wu Dalton Trans., 2020,49, 12184-12188
4. Infrared excitation induced upconversion fluorescence properties and photoelectric effect of NaYbF4:Tm3+@TiO2 core–shell nanoparticles

RSC Adv., 2014,4, 49415-49420
5. Reviews

Analyst, 1926,51, 429b-434
6. Side chain elongation causes a change from enthalpy driven to entropy driven binding in the molecular recognition of tetraanionic peptidesElectronic supplementary information (ESI) available: isothermal titration calorimetry, 1HNMR and NOE data. See http://www.rsc.org/suppdata/cc/b0/b003728l/

Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
7. Post-functionalization through covalent modification of organic counter ions: a stepwise and controlled approach for novel hybrid polyoxometalate materials†

Aranya Kar,Chullikkattil P. Pradeep Dalton Trans., 2020,49, 12174-12179
8. PCBs and PBDEs in environmental samples from King George Island and Ardley Island, Antarctica†

Pu Wang,Qing-hua Zhang,Thanh Wang,Wei-hai Chen,Dai-wei Ren,Ying-ming Li,Gui-bin Jiang RSC Adv., 2012,2, 1350-1355
9. Milk-blended butter. King's Bench Division

Analyst, 1902,27, 110-112
10. Adsorption and binding of capping molecules for highly luminescent CdSenanocrystals – DFT simulation studies†

Hung-Lung Chou,Chih-Hsiang Tseng,K. Chandrasekara Pillai,Liang-Yih Chen Nanoscale, 2010,2, 2679-2684

Related Categories

Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

84-16-2 (Hexestrol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:84-16-2)Hexaneestrol

Purity:99%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:84-16-2)Hexestrol

Purity:99%

Quantity:5g

Price($):270.0